Cas no 2091571-79-6 (1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane)

• Product Name: 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane
• CAS No: 2091571-79-6
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 6630513
• PubChem ID: 131356714
• Update Time: 2025-10-31

1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 1-Pentan-3-yl-1,9-diazaspiro[4.5]decane
• 1,7-Diazaspiro[4.5]decane, 1-(1-ethylpropyl)-
• 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane
• EN300-1273990
• 2091571-79-6

• Inchi： 1S/C13H26N2/c1-3-12(4-2)15-10-6-8-13(15)7-5-9-14-11-13/h12,14H,3-11H2,1-2H3
• InChI Key： UABIQYMSMXSXCZ-UHFFFAOYSA-N
• SMILES： N1(C(CC)CC)C2(CCCNC2)CCC1

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 265.6±8.0 °C(Predicted)
• pka: 11.29±0.20(Predicted)

Additional information on 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane

Comprehensive Overview of 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane (CAS No. 2091571-79-6)

1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane (CAS No. 2091571-79-6) is a specialized organic compound featuring a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of diazaspiro derivatives, known for their versatile applications in drug discovery and material science. Its molecular framework combines a pentan-3-yl group with a 1,7-diazaspiro[4.5]decane core, offering distinct physicochemical properties that make it valuable for targeted applications.

The spirocyclic architecture of 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane contributes to its stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators, given its ability to mimic natural substrates. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic perspective, CAS No. 2091571-79-6 exemplifies advancements in green chemistry, as its production often employs catalytic methods to minimize waste. This aligns with the growing demand for sustainable synthesis practices in the chemical industry. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely used to characterize its purity and structural integrity, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s lipophilicity, influenced by the pentan-3-yl moiety, makes it a candidate for drug delivery systems, particularly in formulations requiring enhanced blood-brain barrier penetration. This property has sparked interest in its application for CNS-targeted therapies, a hot topic in biopharmaceutical research. Additionally, its diazaspiro core is being explored for crop protection agents, reflecting the agrochemical sector’s focus on eco-friendly pesticides.

In the context of AI-driven drug discovery, 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane serves as a test case for molecular docking simulations, leveraging machine learning algorithms to predict binding affinities. This intersection of computational chemistry and experimental validation addresses frequently searched queries about accelerated R&D cycles. Furthermore, its patent landscape reveals ongoing innovations, with several applications filed for its use in combination therapies.

Quality control protocols for CAS No. 2091571-79-6 emphasize HPLC and chiral separation techniques, critical for ensuring enantiomeric purity in pharmaceutical intermediates. The compound’s stability under physiological conditions is another area of active investigation, particularly for oral bioavailability enhancement strategies. These aspects resonate with industry demands for high-performance excipients.

As regulatory agencies tighten guidelines for impurity profiling, the synthesis and handling of 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane adhere to stringent ICH standards. This compliance ensures its suitability for clinical trial materials, a key consideration for contract research organizations (CROs). The compound’s structure-activity relationship (SAR) data is also being curated in open-access cheminformatics databases, supporting collaborative drug development efforts.

In summary, 1-(Pentan-3-yl)-1,7-diazaspiro[4.5]decane (CAS No. 2091571-79-6) represents a convergence of cutting-edge chemistry and applied life sciences. Its multifaceted applications—from central nervous system therapeutics to sustainable agriculture—underscore its importance in contemporary research. With ongoing studies exploring its polypharmacology potential, this compound is poised to remain a focal point in innovative therapeutic development.